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Introduction
Mitochondrial reactive oxygen species (ROS) are increasingly recognized as critical signaling

molecules and key mediators of cellular damage in a range of pathologies, including

neurodegenerative diseases, cardiovascular disorders, and cancer. Accurate assessment and

modulation of mitochondrial ROS are therefore crucial for both basic research and therapeutic

development. Mito-apocynin (C11) is a novel investigational compound designed to

specifically target and inhibit the production of ROS within the mitochondria. This document

provides detailed application notes and protocols for the use of Mito-apocynin (C11) in
assessing and modulating mitochondrial ROS.

Mito-apocynin (C11) is a derivative of apocynin, a known inhibitor of NADPH oxidase (NOX)

enzymes.[1] It is synthesized by conjugating the apocynin moiety to a triphenylphosphonium

(TPP⁺) cation via an eleven-carbon alkyl chain.[2][3] This lipophilic TPP⁺ cation facilitates the

accumulation of the molecule within the mitochondria, driven by the mitochondrial membrane

potential.[2][3] Once localized to the mitochondria, Mito-apocynin is thought to inhibit

mitochondrial NOX enzymes, such as NOX4, thereby reducing the generation of superoxide

and other ROS at their source.[2][3]
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Mito-apocynin (C11) exerts its effects through a targeted mechanism within the mitochondria.

The following diagram illustrates the proposed signaling pathway and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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